11-Pentacosene
Description
11-Pentacosene, a linear alkene with the chemical formula C25H50, is characterized by a double bond at the 11th carbon position (Z-configuration). This compound is a critical semiochemical in insects, functioning primarily as a sex pheromone. For example, it serves as the major sex pheromone component in Drosophila virilis, where it triggers pre-mating behaviors in males . Beyond Diptera, 11-pentacosene is implicated in plant-pollinator interactions; the orchid Neotinea ustulata produces this compound to mimic mating signals of its pollinator, the tachinid fly Tachina mangnicornis . Its ecological significance extends to social insects, such as sweat bees (Lasioglossum spp.), where it contributes to caste-specific chemical profiles .
Properties
Molecular Formula |
C25H50 |
|---|---|
Molecular Weight |
350.7 g/mol |
IUPAC Name |
(E)-pentacos-11-ene |
InChI |
InChI=1S/C25H50/c1-3-5-7-9-11-13-15-17-19-21-23-25-24-22-20-18-16-14-12-10-8-6-4-2/h21,23H,3-20,22,24-25H2,1-2H3/b23-21+ |
InChI Key |
MOUCJPJOGTYNTQ-XTQSDGFTSA-N |
Isomeric SMILES |
CCCCCCCCCCCCC/C=C/CCCCCCCCCC |
Canonical SMILES |
CCCCCCCCCCCCCC=CCCCCCCCCCC |
Synonyms |
11-pentacosene Z-(11)-pentacosene |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Analysis
11-Pentacosene belongs to a broader class of cuticular hydrocarbons (CHCs) that include alkanes, alkenes, and branched-chain compounds. Its biological activity is highly dependent on chain length and double-bond position. Below is a comparative analysis with structurally related alkenes:
Key Findings:
Chain Length Specificity: Shorter-chain alkenes (e.g., 11-tricosen, C23) are less effective in long-range insect communication but critical for close-range mating signals . Longer-chain analogs like (Z)-11-heptacosene (C27) and (Z)-11-nonacosene (C29) are prevalent in social insects, where they mediate hierarchical interactions .
Double Bond Position: The (Z)-11 configuration in 11-pentacosene is evolutionarily conserved in Drosophila virilis, suggesting receptor specificity . In sweat bees, minor positional shifts (e.g., (Z)-9 vs. (Z)-11) correlate with caste-specific roles: (Z)-9-nonacosene is more abundant in workers, while (Z)-11-nonacosene dominates in queens .
Ecological Versatility :
- 11-Pentacosene’s dual role as a pheromone and pollinator attractant is unique among alkenes. For instance, (Z)-11-heptacosene in beetles primarily functions as a cuticular waterproofing agent rather than a signaling molecule .
Chemical Mimicry: Orchids producing 11-pentacosene exploit its role as a fly pheromone, whereas plants emitting (Z)-11-nonacosene (e.g., Ophrys spp.) target bees, highlighting the compound’s species-specific efficacy .
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